Cas no 1211507-79-7 (cyclopropyl(1,3-thiazol-2-yl)methanol)

Cyclopropyl(1,3-thiazol-2-yl)methanol is a versatile intermediate in organic synthesis. It offers high purity and stability, enabling efficient transformations in various chemical reactions. This compound's unique cyclopropyl and thiazole moieties provide distinctive reactivity and structural diversity, making it a valuable tool in drug discovery and material science.

cyclopropyl(1,3-thiazol-2-yl)methanol structure

1211507-79-7 structure

Product Name:cyclopropyl(1,3-thiazol-2-yl)methanol

CAS No:1211507-79-7

MF:C₇H₉NOS

MW:155.217460393906

CID:5697517

PubChem ID:22406973

Update Time:2025-06-19

cyclopropyl(1,3-thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1211507-79-7
- cyclopropyl(thiazol-2-yl)methanol
- SCHEMBL9095309
- CS-0225445
- cyclopropyl(1,3-thiazol-2-yl)methanol
- OHNCVUCHEITZAD-UHFFFAOYSA-N
- AKOS006371266
- 2-(1-hydroxy-1-cyclopropylmethyl)thiazole
- EN300-1238982
- CYCLOPROPYL-THIAZOL-2-YL-METHANOL
- 2-Thiazolemethanol, α-cyclopropyl-
- Inchi： 1S/C7H9NOS/c9-6(5-1-2-5)7-8-3-4-10-7/h3-6,9H,1-2H2
- InChI Key： OHNCVUCHEITZAD-UHFFFAOYSA-N
- SMILES： S1C=CN=C1C(C1CC1)O

Computed Properties

Exact Mass: 155.04048508g/mol
Monoisotopic Mass: 155.04048508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 61.4Å²

Experimental Properties

Density: 1.379±0.06 g/cm3(Predicted)
Boiling Point: 248.6±23.0 °C(Predicted)
pka: 12.80±0.20(Predicted)

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